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Compound of Interest

Compound Name: 2-Methoxycinnamic acid

Cat. No.: B145888 Get Quote

Essential Safety and Handling Guide for 2-
Methoxycinnamic Acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-Methoxycinnamic acid. Following

these procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical Identifier:

Name: 2-Methoxycinnamic acid

CAS Number: 6099-03-2[1][2]

Hazard Summary: 2-Methoxycinnamic acid is a chemical that requires careful handling due to

its potential health effects. It is classified as causing skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335).[1][3][4][5] It may also be harmful if

swallowed.[2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

safety.
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3]

Protects against dust particles

and splashes that can cause

serious eye irritation.[3][4]

Hand Protection Chemical impermeable gloves.
Prevents skin contact which

can lead to skin irritation.[2][3]

Body Protection

Wear fire/flame resistant and

impervious clothing.[3] A

standard lab coat is generally

acceptable for small quantities.

Protects skin from accidental

spills and contamination.

Respiratory Protection

For operations that may

generate dust, a dust mask

(type N95 or equivalent)

should be used.[5] If exposure

limits are exceeded or irritation

is experienced, a full-face

respirator is recommended.[3]

Prevents inhalation of dust

which may cause respiratory

tract irritation.[3][4]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][6]

Keep away from incompatible materials such as strong oxidizing agents.[7] The container

should be stored locked up.[3]

2. Preparation and Use:

Ventilation: Always handle 2-Methoxycinnamic acid in a well-ventilated area, preferably in a

chemical fume hood to minimize inhalation of dust.[2][3]
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Personal Protective Equipment: Before handling, ensure all required PPE is correctly worn.

Weighing: When weighing the solid, do so in a manner that minimizes dust generation. A

weighing boat or enclosed balance is recommended.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Avoid Contact: Avoid contact with skin, eyes, and clothing.[3][6] Do not breathe dust.[7]

3. Accidental Release Measures:

Small Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it into a suitable, labeled container for disposal.[7]

Large Spills: In case of a large spill, evacuate the area. Wear appropriate PPE, including

respiratory protection. Contain the spill and then collect the material for disposal.[3]

Ventilation: Ensure the area is well-ventilated after a spill.

Environmental Precautions: Prevent the chemical from entering drains or waterways.[2][3]

4. Disposal Plan:

Waste Classification: Dispose of 2-Methoxycinnamic acid and any contaminated materials

as hazardous waste.

Containerization: Collect waste in a clearly labeled, sealed container.

Regulations: Disposal must be in accordance with all applicable federal, state, and local

environmental regulations.[3] Contact a licensed professional waste disposal service to

dispose of this material.

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3][4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[3][4] Remove contaminated

clothing and wash it before reuse.[3] If skin

irritation occurs, get medical advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician.[3][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and call a poison control

center or doctor immediately.[2][3][4]
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Caption: Workflow for the safe handling of 2-Methoxycinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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